4-Hexyloxyaniline
Overview
Description
4-Hexyloxyaniline is a chemical compound with the molecular formula C12H19NO . It is used in various research applications .
Molecular Structure Analysis
The molecular structure of this compound consists of a hexyl (six carbon aliphatic chain) attached to an aniline group via an ether linkage . The molecular weight is 193.285 Da .Physical and Chemical Properties Analysis
This compound has a density of 1.0±0.1 g/cm3, a boiling point of 316.8±0.0 °C at 760 mmHg, and a flash point of 137.8±13.6 °C . It has 2 hydrogen bond acceptors, 2 hydrogen bond donors, and 6 freely rotating bonds .Scientific Research Applications
Collagen Quantification : 4-Hexyloxyaniline has been used in the development of an analysis kit for collagen quantification. This method offers excellent sensitivity and specificity, making it a suitable alternative for commercial collagen quantification and measuring collagen synthesis in fibroblast (Lin & Kuan, 2010).
Biotechnology and Molecular Biology : It plays a significant role in the field of biotechnology and molecular biology, particularly in the synthesis of chiral drugs. Hydroxy amino acids derived from this compound show promise in medical treatments and pharmaceutical synthesis (Sun et al., 2018).
Lipid Peroxidation Studies : this compound has been researched for its biological activities and identification methods in cells and tissues, making it a reliable marker of oxidative stress and a potential agent in studying several diseases, including Alzheimer's (Žarković, 2003).
Medicinal Applications : Studies have focused on its use in treating diseases like type 2 diabetes mellitus, dyslipidemia, and metabolic syndrome. Its pharmacological effects include anti-hyperglycemia and improvement of insulin resistance (Fen, 2014).
Bioproduction of Value-Added Compounds : this compound serves as a starting feedstock for the biosynthesis of several industrially important compounds like resveratrol and vanillyl alcohol, with applications in food, cosmetics, and pharmacy (Wang et al., 2018).
Agricultural Defense Chemicals : It constitutes a major defense chemical in cereals against pests and diseases, playing a significant role in plant resistance (Niemeyer, 1988).
Longevity Research : Its derivative, 4-Hydroxy-E-globularinin, has shown longevity-promoting effects in model organisms like Caenorhabditis elegans, making it a potential compound for anti-aging research (Shukla et al., 2012).
Biosensors and Biocatalysis : this compound derivatives have been used in developing biosensors and biocatalysts for various applications, including the detection of hydrogen peroxide and oxygen (Kumar & Chen, 2007).
Cancer Research : Studies on its analogues, like 4-Hydroxyanisole, have focused on its activity against malignant melanoma and its potential as a depigmenting agent (Rustin et al., 1992).
Safety and Hazards
Properties
IUPAC Name |
4-hexoxyaniline | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H19NO/c1-2-3-4-5-10-14-12-8-6-11(13)7-9-12/h6-9H,2-5,10,13H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DJRKHTCUXRGYEU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCOC1=CC=C(C=C1)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H19NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID4022288 | |
Record name | 4-Hexyloxyaniline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID4022288 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
193.28 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Off-white powder; [Sigma-Aldrich MSDS] | |
Record name | 4-Hexyloxyaniline | |
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URL | https://haz-map.com/Agents/20044 | |
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CAS No. |
39905-57-2 | |
Record name | 4-(Hexyloxy)aniline | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=39905-57-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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Record name | 4-Hexyloxyaniline | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0039905572 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Benzenamine, 4-(hexyloxy)- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | 4-Hexyloxyaniline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID4022288 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-hexyloxyaniline | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.049.706 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Record name | 4-HEXYLOXYANILINE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/VMX449YP3L | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What unique structural features contribute to the liquid crystal properties of 4-(Hexyloxy)aniline derivatives?
A1: [, ] 4-(Hexyloxy)aniline can act as a building block for liquid crystal molecules. When incorporated into structures like N,N'-(1,4-Phenylene(methanylylidene))bis(4-(hexyloxy)aniline), the molecule exhibits characteristic features of liquid crystals. The rigid central phenylene ring and the flexible hexyloxy chains contribute to the formation of ordered mesophases, such as smectic and nematic phases, observed at specific temperature ranges.
Q2: How does 4-(Hexyloxy)aniline facilitate the selective recovery of Platinum(IV) from solutions containing Palladium(II)?
A2: [] In acidic solutions, 4-(Hexyloxy)aniline hydrochloride (HOA) exhibits selective binding to Platinum(IV) chloro-complex anions ([PtCl6]2−) over Palladium(II) ([PdCl4]2−) at high hydrochloric acid (HCl) concentrations (over 4 M). This selectivity allows for the precipitation and separation of Platinum(IV) from the Palladium(II)-containing solution.
Q3: Can 4-(Hexyloxy)aniline be used to modify chitosan derivatives?
A3: [, ] Yes, 4-(Hexyloxy)aniline can be conjugated to chitooligosaccharides with a 2,5-anhydro-D-mannofuranose unit at the reducing end (COSamf). This modification is achieved through reductive amination, resulting in novel COSamf derivatives with potential amphiphilic properties.
Q4: What spectroscopic techniques are used to characterize 4-(Hexyloxy)aniline and its derivatives?
A4: [, , , ] Various spectroscopic methods are employed to characterize 4-(Hexyloxy)aniline and its derivatives. Nuclear Magnetic Resonance (NMR) spectroscopy provides detailed structural information about the molecule. Infrared (IR) spectroscopy helps identify functional groups present in the compound. Additionally, Mass Spectrometry techniques like MALDI-TOF are used to determine the molecular weight and confirm the structure.
Q5: How does the presence of 4-(Hexyloxy)aniline impact the environmental system?
A5: [] Studies using microcosm ecosystems have shown that 4-(Hexyloxy)aniline exhibits toxicity to various organisms, including bacteria, algae, protozoa, and Cladocera. The observed toxicity levels were comparable to single-species toxicity data, suggesting that 4-(Hexyloxy)aniline can have adverse effects on aquatic ecosystems.
Q6: What is the crystal structure of 4-(Hexyloxy)aniline?
A6: [] 4-(Hexyloxy)aniline crystallizes with a head-to-head, tail-to-tail arrangement of molecules. The crystal structure reveals the presence of weak N—H⋯N and N—H⋯O hydrogen bonds.
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